Cas no 771454-74-1 (4-Aza-1-azoniabicyclo[2.2.2]octane,1-(1-methylpropyl)-(9CI))

• Product Name: 4-Aza-1-azoniabicyclo[2.2.2]octane,1-(1-methylpropyl)-(9CI)
• CAS No: 771454-74-1
• MF: C₁₀H₂₁N₂
• MW: 169.287142515182
• CID: 551422
• Update Time: 2023-03-29

4-Aza-1-azoniabicyclo[2.2.2]octane,1-(1-methylpropyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Aza-1-azoniabicyclo[2.2.2]octane,1-(1-methylpropyl)-
• 4-Aza-1-azoniabicyclo[2.2.2]octane,1-(1-methylpropyl)-(9CI)

• Inchi： 1S/C10H21N2/c1-3-10(2)12-7-4-11(5-8-12)6-9-12/h10H,3-9H2,1-2H3/q+1
• InChI Key： XCCIVYKMCNLEAK-UHFFFAOYSA-N
• SMILES： N12CC[N+](C(CC)C)(CC1)CC2

Computed Properties

• Exact Mass: 169.17
• Monoisotopic Mass: 169.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2